molecular formula C9H11BrN2O B8566327 N-[2-(5-bromo-pyridin-2-yl)-ethyl]-acetamide

N-[2-(5-bromo-pyridin-2-yl)-ethyl]-acetamide

Cat. No. B8566327
M. Wt: 243.10 g/mol
InChI Key: IKQBRTHQSDTBMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(5-bromo-pyridin-2-yl)-ethyl]-acetamide is a useful research compound. Its molecular formula is C9H11BrN2O and its molecular weight is 243.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[2-(5-bromo-pyridin-2-yl)-ethyl]-acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(5-bromo-pyridin-2-yl)-ethyl]-acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-[2-(5-bromo-pyridin-2-yl)-ethyl]-acetamide

Molecular Formula

C9H11BrN2O

Molecular Weight

243.10 g/mol

IUPAC Name

N-[2-(5-bromopyridin-2-yl)ethyl]acetamide

InChI

InChI=1S/C9H11BrN2O/c1-7(13)11-5-4-9-3-2-8(10)6-12-9/h2-3,6H,4-5H2,1H3,(H,11,13)

InChI Key

IKQBRTHQSDTBMR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NCCC1=NC=C(C=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 200 mg (1.00 mmol) 2-(5-bromopyridin-2-yl)ethanamine, 86.6 μL (1.09 mmol) pyridine and 2 mL DCM is charged with 103 μL (1.09 mmol) acetic anhydride and stirred at r.t. over night. The mixture is treated with saturated aq. NaHCO3 solution and extracted with DCM. The organic layer is dried with Na2SO4 and the solvent is evaporated in vacuo.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
86.6 μL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
103 μL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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